N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide

• IUPAC Name: N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide
• InChI: InChI=1S/C19H25N3O2S/c1-3-22-18(24)15-11-7-8-12-16(15)20-19(22)25-13-17(23)21(2)14-9-5-4-6-10-14/h7-8,11-12,14H,3-6,9-10,13H2,1-2H3
• InChI Key: LYXHVLLAGHBGEM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC(=O)N(C)C3CCCCC3
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol

Description

N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide is a synthetic compound that has been widely studied for its potential applications in scientific research. It belongs to the class of quinazoline derivatives and has shown promising results in various studies related to its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in inflammation, tumor growth, and oxidative stress.
Biochemical and Physiological Effects:
N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of cytokines and prostaglandins. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide is its potential as a therapeutic agent for various diseases. It has also been shown to be relatively safe and well-tolerated in animal studies. However, one of the limitations of this compound is its limited solubility, which may affect its bioavailability in vivo.

Future Directions

There are several potential future directions for research on N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide. One potential direction is to further investigate its mechanism of action and identify specific targets for its therapeutic effects. Another potential direction is to optimize its chemical structure to improve its solubility and bioavailability. Additionally, further studies are needed to evaluate its potential as a therapeutic agent in clinical trials.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide involves several steps, including the condensation of 2-aminobenzoic acid with ethyl acetoacetate, followed by cyclization and subsequent reaction with cyclohexyl isocyanate. The final product is obtained through the reaction of the resulting intermediate with methyl chloroacetate.

Scientific Research Applications

N-cyclohexyl-2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methylacetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied as a potential therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative disorders.